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The table below summarizes the key information for Rifabutin-d7 and Rifabutin-d4.

Property Rifabutin-d7 Rifabutin-d4

Role Deuterated internal standard for Rifabutin
[1] [2]

Deuterated internal standard for
Rifampin [1] [3]

Synonyms Ansamycin-d7; LM-427-d7 [2] Information not available in search
results

Molecular
Formula

C₄₆H₅₅D₇N₄O₁₁ [2] C₄₃H₅₈N₄O₁₂ (based on parent
compound) [3]

Molecular
Weight

854.05 g/mol [2] Information not available in search
results

CAS Number 2747918-39-2 [2] 162641919 (PubChem CID) [3]

Parent Drug Rifabutin [2] Rifampin (Rifampicin) [1] [3]

Primary
Application

Quantitative analysis of Rifabutin using LC-
MS/MS and NMR [2]

Quantitative analysis of Rifampin
using LC-MS/MS [1]
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Experimental Protocol for LC-MS/MS Analysis

While the search results do not contain a full side-by-side method, they detail how these internal standards

are used in a validated LC-MS/MS assay. The following workflow is adapted from a study that

simultaneously quantified rifabutin and rifampin [1].

Monitor Mass Transitions (LC-MS/MS)

Start Sample Preparation

1. Spike Sample with
Internal Standards

2. Add Internal Standards:
Rifabutin-d7 & Rifampicin-d4

3. Protein Precipitation
& Extraction

4. Analyze by LC-MS/MS

5. Monitor Mass Transitions

Quantify Analytes
Rifabutin-d7 (IS):

Precursor Ion → Product Ion
854.4 amu → 822.4 amu

Rifabutin (Analyte):
Precursor Ion → Product Ion

847.1 amu → 815.4 amu

Rifampicin-d4 (IS):
Precursor Ion → Product Ion

827.2 amu → 795.4 amu

Rifampin (Analyte):
Precursor Ion → Product Ion

823.2 amu → 791.4 amu
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Key Methodology Details:

Instrumentation: The analysis was performed using an LC-MS/MS system consisting of a high-
performance liquid chromatograph (HPLC) coupled to a mass spectrometer [1].

Sample Preparation: Mononuclear cells were isolated from blood samples using Leucosep tubes.
The analytes were extracted, and concentrations were normalized to the cell count based on DNA

concentration [1].
Quantification Principle: The deuterated internal standards (Rifabutin-d7 and Rifampicin-d4) are

added in a known amount to the biological sample at the start of processing. Since they behave
almost identically to the target analytes (Rifabutin and Rifampin) during extraction and ionization but

can be distinguished by the mass spectrometer due to their higher mass, they are used to correct for
losses and variations, enabling highly accurate quantification [1] [2].

Key Differences and Selection Guidance

The most critical factor in choosing between these two compounds is the analyte you need to measure.

Choose Rifabutin-d7 when your method development or analysis focuses on Rifabutin. Rifabutin is
a semisynthetic antibiotic with potent antimycobacterial properties, often used against Mycobacterium
avium complex and investigated for tuberculosis treatment, especially in HIV co-infected patients due
to its reduced drug-drug interaction potential compared to rifampin [4] [5] [6].

Choose Rifampicin-d4 when your method development or analysis focuses on Rifampin
(Rifampicin). Rifampin is a cornerstone first-line drug in the treatment of drug-susceptible tuberculosis

[1] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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